Cas no 557756-12-4 (3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide)

• Product Name: 3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide
• CAS No: 557756-12-4
• MF: C₁₇H₁₈ClNOS
• MW: 319.848922252655
• CID: 5994060
• PubChem ID: 2101549
• Update Time: 2025-05-21

3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide
• Propanamide, 3-[(4-chlorophenyl)thio]-N-(3,5-dimethylphenyl)-
• AKOS001041758
• 3-((4-chlorophenyl)thio)-N-(3,5-dimethylphenyl)propanamide
• F2537-1017
• 557756-12-4
• Z30890127
• 3-[(4-CHLOROPHENYL)SULFANYL]-N-(3,5-DIMETHYLPHENYL)PROPANAMIDE

• Inchi： 1S/C17H18ClNOS/c1-12-9-13(2)11-15(10-12)19-17(20)7-8-21-16-5-3-14(18)4-6-16/h3-6,9-11H,7-8H2,1-2H3,(H,19,20)
• InChI Key： ULUJEHZNIVJHDW-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CCSC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 319.0797631g/mol
• Monoisotopic Mass: 319.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide

Introduction to 3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide (CAS No. 557756-12-4)

3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide, identified by the Chemical Abstracts Service Number (CAS No.) 557756-12-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a chlorophenyl sulfanyl group and a dimethylphenyl moiety in its amide backbone, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide have been the subject of extensive research due to its promising pharmacological profile. The chlorophenyl sulfanyl group is known to enhance the lipophilicity and binding affinity of the molecule, making it an attractive scaffold for drug design. In contrast, the dimethylphenyl group introduces steric hindrance and electronic modulation, which can influence the compound's metabolic stability and target specificity. These structural attributes make this compound a valuable candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, its interaction with receptors and ion channels has been explored, indicating potential applications in neuropharmacology and cardiovascular diseases. These findings underscore the importance of this compound as a lead structure for drug discovery initiatives.

The pharmacokinetic properties of 3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide have also been carefully evaluated. The presence of both lipophilic and hydrophilic substituents suggests a balanced distribution between tissue penetration and systemic clearance. This characteristic is crucial for optimizing bioavailability and minimizing side effects. Furthermore, preliminary toxicological studies have demonstrated that this compound exhibits low acute toxicity at therapeutic doses, reinforcing its safety profile for further preclinical development.

In the context of current research trends, 3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide aligns with the growing interest in structure-activity relationship (SAR) studies to refine molecular design. By modifying key functional groups such as the chlorophenyl sulfanyl moiety or the amide bond, researchers can fine-tune the pharmacological properties of this compound. Such modifications are essential for achieving high efficacy while maintaining favorable pharmacokinetic profiles. The integration of high-throughput screening (HTS) technologies has further accelerated the process of identifying optimized derivatives from this scaffold.

The role of sulfonamide derivatives in modern medicine cannot be overstated. These compounds have been instrumental in treating a wide range of diseases, including bacterial infections, diabetes, and cancer. The unique structural features of 3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide, such as its ability to modulate enzyme activity and receptor binding, position it as a promising candidate for addressing unmet medical needs. Ongoing clinical trials are investigating its potential in treating chronic inflammatory conditions and neurodegenerative disorders, where precise molecular targeting is critical.

From a synthetic chemistry perspective, the preparation of 3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide involves multi-step reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to enhance yield and enantioselectivity. These approaches not only improve efficiency but also allow for greater flexibility in modifying the molecular structure for optimal biological activity.

The interdisciplinary nature of pharmaceutical research highlights the importance of collaboration between chemists, biologists, and clinicians. By leveraging cutting-edge technologies such as CRISPR gene editing and next-generation sequencing (NGS), researchers can gain deeper insights into how 3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide interacts with biological systems at a molecular level. Such integrative studies are essential for translating laboratory findings into effective therapeutic interventions.

In conclusion,3-(4-chlorophenyl)sulfanyl-N-(3,5-dimethylphenyl)propanamide (CAS No. 557756-12-4) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features combined with promising preclinical data make it a compelling candidate for further development. As research continues to uncover new applications for sulfonamide derivatives,this compound stands at the forefront of innovation in drug discovery.